Cas no 54230-60-3 (1-(2,4,6-Triisopropylbenzenesulfonyl)-1,2,4-triazole)

• Product Name: 1-(2,4,6-Triisopropylbenzenesulfonyl)-1,2,4-triazole
• CAS No: 54230-60-3
• MF: C₁₇H₂₅N₃O₂S
• MW: 335.464302778244
• MDL: MFCD00014089
• CID: 56559
• PubChem ID: 253659563
• Update Time: 2025-04-18

1-(2,4,6-Triisopropylbenzenesulfonyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-((2,4,6-Triisopropylphenyl)sulfonyl)-1H-1,2,4-triazole
• 1-(2,4,6-Triisopropylbenzenesulphonyl)-1,2,4-triazole
• 1-Trisyl-1,2,4-triazole
• 1-(2,4,6-Triisopropylbenzenesulfonyl)-1,2,4-triazole
• 1-((2,4,6-Triisopropylphenyl)-sulfonyl)-1H-1,2,4-triazole
• 1-[[2,4,6-Tris(isopropyl)phenyl]sulphonyl]-1H-1,2,4-triazole
• 1-[2,4,6-tri(propan-2-yl)phenyl]sulfonyl-1,2,4-triazole
• TPST
• 1-(2,4,6-Triisopropylphenylsulfonyl)-1,2,4-triazole
• 1-(2,4,6-Triisoprolylphenylsulfonyl)-1H-1,2,4-triazole
• TPST, 2,4,6-Triisopropylbenzenesulfonyl-1H-1,2,4-triazole
• 1-[(2,4,6-triisopropylphenyl)sulfonyl]-1h-1,2,4-triazole
• 1-((2,4,6-Tris(isopropyl)phenyl)sulphonyl)-1H-1,2,4-triazole
• 1-(2,4

• MDL： MFCD00014089
• Inchi： 1S/C17H25N3O2S/c1-11(2)14-7-15(12(3)4)17(16(8-14)13(5)6)23(21,22)20-10-18-9-19-20/h7-13H,1-6H3
• InChI Key： BKJMMUUBRUWPPQ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(N1C=NC=N1)(=O)=O

Computed Properties

• Exact Mass: 335.16700
• Monoisotopic Mass: 335.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.17
• Melting Point: 113.0 to 117.0 deg-C
• Boiling Point: 451.9°C at 760 mmHg
• Flash Point: 227.1°C
• Refractive Index: 1.578
• PSA: 73.23000
• LogP: 4.96610
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

1-(2,4,6-Triisopropylbenzenesulfonyl)-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons